Cas no 62044-22-8 (Benzonitrile, 4-(2-oxo-3-phenylpropyl)-)

• Product Name: Benzonitrile, 4-(2-oxo-3-phenylpropyl)-
• CAS No: 62044-22-8
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 1634946
• Update Time: 2024-09-12

Benzonitrile, 4-(2-oxo-3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(2-oxo-3-phenylpropyl)-

• Inchi： 1S/C16H13NO/c17-12-15-8-6-14(7-9-15)11-16(18)10-13-4-2-1-3-5-13/h1-9H,10-11H2
• InChI Key： XZKDXPUDFBGWJL-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(CC(=O)CC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 235.09979

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Melting Point: 142-145 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 395.6±30.0 °C(Predicted)
• PSA: 40.86